Cas no 20858-25-7 (3,6,9,12-Tetraoxatetracosanoicacid)

3,6,9,12-Tetraoxatetracosanoic acid is a polyether carboxylic acid characterized by its unique structure incorporating four ether linkages within a 24-carbon chain. This compound is notable for its amphiphilic properties, combining hydrophobic alkyl segments with hydrophilic ether and carboxylate functionalities. Its molecular design enhances solubility in both aqueous and organic media, making it suitable for applications requiring phase transfer or surfactant activity. The ether linkages contribute to chemical stability and flexibility, while the terminal carboxylic acid group allows for further functionalization. Potential uses include emulsification, corrosion inhibition, and as a building block for specialty polymers. Its balanced hydrophilicity-lipophilicity profile offers versatility in formulation chemistry.
3,6,9,12-Tetraoxatetracosanoicacid structure
20858-25-7 structure
Product Name:3,6,9,12-Tetraoxatetracosanoicacid
CAS No:20858-25-7
MF:C20H40O6
MW:376.528007507324
CID:241699
Update Time:2026-05-14

3,6,9,12-Tetraoxatetracosanoicacid Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraoxatetracosanoicacid
    • 2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]acetic acid
    • Inchi: InChI=1S/C20H40O6/c1-2-3-4-5-6-7-8-9-10-11-12-23-13-14-24-15-16-25-17-18-26-19-20(21)22/h2-19H2,1H3,(H,21,22)
    • InChI Key: VXWLNXGYIWKCDK-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCOCCOCCOCCOCC(=O)O

Computed Properties

  • Exact Mass: 376.2826

Experimental Properties

  • PSA: 74.22

3,6,9,12-Tetraoxatetracosanoicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AK Scientific
AMTGC1211-1g
3,6,9,12-tetraoxatetracosan-1-oic acid
20858-25-7 97%
1g
$150 2025-03-05
AK Scientific
AMTGC1211-5g
3,6,9,12-tetraoxatetracosan-1-oic acid
20858-25-7 97%
5g
$450 2025-03-05

Additional information on 3,6,9,12-Tetraoxatetracosanoicacid

Recent Advances in the Study of 3,6,9,12-Tetraoxatetracosanoic Acid (CAS: 20858-25-7)

3,6,9,12-Tetraoxatetracosanoic acid (CAS: 20858-25-7) is a polyether fatty acid that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role in drug delivery systems, antimicrobial activity, and as a building block for novel biomaterials. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most promising areas of research involves the use of 3,6,9,12-Tetraoxatetracosanoic acid in the development of advanced drug delivery systems. Its amphiphilic nature, characterized by a hydrophilic polyether chain and a hydrophobic fatty acid tail, makes it an excellent candidate for the formulation of micelles and liposomes. A 2023 study published in the Journal of Controlled Release demonstrated that micelles incorporating this compound exhibited enhanced stability and prolonged drug release profiles, particularly for hydrophobic anticancer agents. The study highlighted the compound's ability to improve bioavailability and reduce systemic toxicity, marking a significant advancement in targeted cancer therapy.

In addition to its applications in drug delivery, recent investigations have revealed the antimicrobial potential of 3,6,9,12-Tetraoxatetracosanoic acid. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membranes, a finding that could pave the way for new classes of antibiotics in an era of increasing antimicrobial resistance.

The compound's utility extends beyond therapeutic applications. A groundbreaking study in Advanced Materials detailed its incorporation into self-assembling biomaterials for tissue engineering. The researchers utilized 3,6,9,12-Tetraoxatetracosanoic acid as a key component in creating nanostructured scaffolds that promoted cell adhesion and proliferation. This innovation holds particular promise for regenerative medicine, offering a biocompatible platform for wound healing and organ repair.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3,6,9,12-Tetraoxatetracosanoic acid. Recent work published in Organic Process Research & Development has addressed these issues by developing a more efficient synthetic route using solid-phase chemistry, significantly improving yield and purity. This methodological breakthrough is expected to facilitate broader research and commercial applications of this versatile compound.

Looking forward, the unique properties of 3,6,9,12-Tetraoxatetracosanoic acid (CAS: 20858-25-7) position it as a molecule of considerable interest across multiple disciplines. Ongoing research is exploring its potential in vaccine adjuvants, diagnostic imaging agents, and as a modifier for polymer therapeutics. As synthetic methods continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation biomedical solutions.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.